Cas no 98476-14-3 (Ethyl 5-cyano-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate)
98476-14-3 structure
Product Name:Ethyl 5-cyano-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate
CAS No:98476-14-3
MF:C13H10FN3O2
MW:259.235805988312
CID:94887
PubChem ID:13772971
Update Time:2025-04-18
Ethyl 5-cyano-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-cyano-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate
- ethyl 5-cyano-1-(3-fluorophenyl)pyrazole-4-carboxylate
- ethyl5-cyano-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate
- CSKMNGBSOPQKCU-UHFFFAOYSA-N
- AKOS015904171
- 98476-14-3
- SCHEMBL10340606
- DTXSID20548999
- FT-0731377
- ethyl 5-cyano-1-(3-fluorophenyl)-4-pyrazolecarboxylate
-
- Inchi: 1S/C13H10FN3O2/c1-2-19-13(18)11-8-16-17(12(11)7-15)10-5-3-4-9(14)6-10/h3-6,8H,2H2,1H3
- InChI Key: CSKMNGBSOPQKCU-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)N1C(C#N)=C(C(=O)OCC)C=N1
Computed Properties
- Exact Mass: 259.07570473g/mol
- Monoisotopic Mass: 259.07570473g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 67.9Ų
Experimental Properties
- Density: 1.27
Ethyl 5-cyano-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate Pricemore >>
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| Chemenu | CM189101-1g |
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98476-14-3 | 95% | 1g |
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| Chemenu | CM189101-1g |
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| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1750921-1g |
Ethyl 5-cyano-1-(3-fluorophenyl)-1h-pyrazole-4-carboxylate |
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¥3402.00 | 2024-04-23 | |
| Crysdot LLC | CD11001089-1g |
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98476-14-3 | 95+% | 1g |
$491 | 2024-07-19 |
Ethyl 5-cyano-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:98476-14-3)Ethyl 5-cyano-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate
Order Number:A11276
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:19
Price ($):364.0
Email:sales@amadischem.com
Ethyl 5-cyano-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:98476-14-3)Ethyl 5-cyano-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate
Purity:99%
Quantity:1g
Price ($):364.0